Cas no 1361869-81-9 (2'-Chloro-2,3-dichloro-4'-trifluoromethyl-biphenyl)

• Product Name: 2'-Chloro-2,3-dichloro-4'-trifluoromethyl-biphenyl
• CAS No: 1361869-81-9
• MF: C₁₃H₆Cl₃F₃
• MW: 325.540951251984
• CID: 4991510
• Update Time: 2025-07-19

2'-Chloro-2,3-dichloro-4'-trifluoromethyl-biphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Chloro-2,3-dichloro-4'-trifluoromethyl-biphenyl

• Inchi： 1S/C13H6Cl3F3/c14-10-3-1-2-9(12(10)16)8-5-4-7(6-11(8)15)13(17,18)19/h1-6H
• InChI Key： KYOOZKBFYNQKGH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(F)(F)F)C=CC=1C1C=CC=C(C=1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 308
• XLogP3: 6.2
• Topological Polar Surface Area: 0

Additional information on 2'-Chloro-2,3-dichloro-4'-trifluoromethyl-biphenyl

Professional Introduction to 2'-Chloro-2,3-dichloro-4'-trifluoromethyl-biphenyl (CAS No. 1361869-81-9)

2'-Chloro-2,3-dichloro-4'-trifluoromethyl-biphenyl, identified by its CAS number 1361869-81-9, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This biphenyl derivative, characterized by its chloro and trifluoromethyl substituents, exhibits unique chemical properties that make it a valuable candidate for various applications, particularly in the development of advanced materials and pharmaceutical agents.

The structural configuration of 2'-Chloro-2,3-dichloro-4'-trifluoromethyl-biphenyl imparts a high degree of electronic and steric tunability, which is crucial for designing molecules with specific functionalities. The presence of multiple halogen atoms, specifically chlorine at positions 2' and 3', along with a trifluoromethyl group at position 4', enhances its reactivity and potential utility in synthetic chemistry. This compound's biphenyl core also contributes to its stability and resistance to degradation under various conditions, making it suitable for long-term applications in research and industry.

In recent years, the pharmaceutical industry has shown increasing interest in halogenated biphenyl derivatives due to their potential as intermediates in drug synthesis. The electron-withdrawing nature of the chloro and trifluoromethyl groups can influence the electronic properties of adjacent functional groups, thereby modulating the biological activity of the resulting compounds. This has led to extensive studies on 2'-Chloro-2,3-dichloro-4'-trifluoromethyl-biphenyl as a building block for novel therapeutic agents.

One of the most compelling aspects of this compound is its role in the development of agrochemicals. The unique substitution pattern on the biphenyl ring enhances its interaction with biological targets, making it an effective precursor for pesticides and herbicides. Researchers have leveraged the reactivity of 1361869-81-9 to create derivatives with improved efficacy and reduced environmental impact. These findings align with global efforts to develop sustainable agricultural practices without compromising productivity.

The synthesis of 2'-Chloro-2,3-dichloro-4'-trifluoromethyl-biphenyl involves multi-step organic reactions that highlight the compound's synthetic versatility. The introduction of chlorine atoms at specific positions requires precise control over reaction conditions to ensure high yield and purity. Advanced catalytic systems have been employed to optimize these processes, reducing waste and energy consumption. Such innovations are critical in aligning chemical manufacturing with green chemistry principles.

The electronic properties of CAS No. 1361869-81-9 also make it attractive for materials science applications. Halogenated biphenyls are known for their ability to form stable organic semiconductors, which are essential components in electronic devices such as organic light-emitting diodes (OLEDs) and solar cells. The electron-deficient nature of the trifluoromethyl group enhances charge transport properties, making this compound a promising candidate for next-generation electronic materials.

In conclusion, 2'-Chloro-2,3-dichloro-4'-trifluoromethyl-biphenyl represents a significant advancement in the realm of specialty chemicals. Its unique structural features and versatile reactivity position it as a key intermediate in pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new applications for this compound, its importance in advancing scientific and technological innovation is undeniable.